Cas no 1334371-07-1 (1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine)

• Product Name: 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine
• CAS No: 1334371-07-1
• MF: C₂₀H₂₀F₂N₄O₂
• MW: 386.395211219788
• CID: 6567262
• Update Time: 2025-05-21

1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine
• Methanone, [1-(3,4-difluorobenzoyl)-3-azetidinyl][4-(2-pyridinyl)-1-piperazinyl]-

• Inchi： 1S/C20H20F2N4O2/c21-16-5-4-14(11-17(16)22)19(27)26-12-15(13-26)20(28)25-9-7-24(8-10-25)18-3-1-2-6-23-18/h1-6,11,15H,7-10,12-13H2
• InChI Key： ZXCIZGHJRZADIG-UHFFFAOYSA-N
• SMILES： C(C1CN(C(=O)C2=CC=C(F)C(F)=C2)C1)(N1CCN(C2=NC=CC=C2)CC1)=O

Additional information on 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine

Introduction to 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine (CAS No. 1334371-07-1) and Its Emerging Applications in Chemical Biology

1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine, identified by the CAS number 1334371-07-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit potential applications in drug discovery and medicinal chemistry. The presence of both difluorobenzoyl and pyridinyl substituents in its molecular framework contributes to its distinct chemical reactivity and biological activity, making it a valuable scaffold for further chemical modifications and therapeutic investigations.

The 3,4-difluorobenzoyl moiety is particularly noteworthy as it introduces fluorine atoms into the aromatic ring, which can enhance the metabolic stability and binding affinity of the compound towards biological targets. Fluorinated aromatic compounds are well-documented for their ability to modulate enzyme inhibition and receptor binding, thereby serving as key structural elements in the design of novel therapeutic agents. In contrast, the pyridin-2-yl group provides a nitrogen-rich environment that can participate in hydrogen bonding interactions, further influencing the compound's pharmacokinetic profile and target specificity.

The core structure of 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine incorporates an azetidine ring, which is a five-membered saturated heterocycle containing two nitrogen atoms. This type of scaffold is frequently employed in medicinal chemistry due to its versatility in accommodating various functional groups while maintaining a rigid conformation that can interact effectively with biological macromolecules. The piperazine moiety at the 4-position further enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the combination of the difluorobenzoyl and pyridinyl groups allows for optimal interactions with specific protein targets, including enzymes and receptors involved in inflammatory pathways and cancer metabolism. These insights have been instrumental in guiding the optimization of analogs with enhanced potency and selectivity.

In vitro studies have demonstrated that derivatives of 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine exhibit promising activity against various disease-related targets. For instance, preliminary data indicate that certain analogs may inhibit key enzymes implicated in tumor growth by disrupting critical signaling cascades. Additionally, the compound's ability to modulate neurotransmitter receptors has raised interest in its potential applications for treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its feasibility for large-scale production.

The growing body of evidence supporting the biological relevance of this compound has prompted several research groups to explore its potential as a lead molecule for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to systematically screen libraries derived from this scaffold for novel bioactivities. Such endeavors align with broader trends in medicinal chemistry aimed at identifying next-generation therapeutics with improved efficacy and reduced side effects.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing clinical development programs involving compounds like 1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(pyridin-2-yl)piperazine. Rigorous quality control measures must be implemented throughout production to guarantee consistency and safety for subsequent preclinical and clinical investigations.

The future prospects for this compound are bright, with ongoing research focusing on expanding its therapeutic applications through structure-based drug design. By leveraging cutting-edge technologies such as artificial intelligence-driven de novo synthesis and high-throughput screening, scientists aim to uncover new derivatives with enhanced pharmacological profiles.